3-(5-chloro-2-methoxybenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide

• CAS: 887898-83-1
• Molecular Formula: C23H16ClN3O6
• Molecular Weight: 465.85
• SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• InChI: InChI=1S/C23H16ClN3O6/c1-32-18-11-6-13(24)12-17(18)22(28)26-20-16-4-2-3-5-19(16)33-21(20)23(29)25-14-7-9-15(10-8-14)27(30)31/h2-12H,1H3,(H,25,29)(H,26,28)
• InChIKey: DZVILDJDELFMAK-UHFFFAOYSA-N
• Solubility: not available

3-(5-Chloro-2-methoxybenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide: Core Identity for Procurement

The compound 3-(5-chloro-2-methoxybenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide (CAS 887898-83-1) is a synthetic benzofuran-2-carboxamide derivative [1]. It is cataloged as a biochemical research tool, with no registered clinical applications. Its molecular formula is C23H16ClN3O6 and it has a molecular weight of 465.8 g/mol. The core pharmacophore links a 5-chloro-2-methoxybenzamido group at position 3 via an amide bridge to a 4-nitrophenyl group at the 2-carboxamide position. This design is representative of targeted libraries aimed at modulating kinase and inflammatory signaling pathways [2].

PathwayKinase & inflammatory signaling studies

TypeBiochemical research tool, no clinical use

LibraryTargeted benzofuran-2-carboxamide library compound

• [1] PubChem. (2026). Compound Summary for CID 16814798: 3-(5-chloro-2-methoxybenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide. National Center for Biotechnology Information. View Source
• [2] Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196. View Source

Why 4-Nitrophenyl Substitution on Benzofuran-2-Carboxamide Cannot Be Ignored

The selection of the N-(4-nitrophenyl) substituent is a critical structural decision that precludes simple interchange with other halogen- or alkyl-substituted analogs. In the benzofuran-2-carboxamide class, the electronic nature and position of the substituent on the N-phenyl ring exert profound effects on cytotoxic potency and NF-κB inhibitory activity [1]. The 4-nitro group is a strong electron-withdrawing moiety, in contrast to the electron-donating or weakly withdrawing nature of substituents found in close analogs (e.g., -F, -Cl, -Br). According to established structure-activity relationships (SAR), hydrophobic and electron-withdrawing groups on the N-phenyl ring can potentiate biological activity, making the specific design of the 4-nitrophenyl substitution a non-interchangeable feature for achieving a desired pharmacological profile [1].

Electronic Nature Mismatch

4-Nitro is a strong electron-withdrawing group; halogen analogs (F, Cl) are weakly withdrawing, which may alter target interaction profile.

SAR-Dependent Activity Shift

Published SAR on benzofuran-2-carboxamides shows that changing the N-phenyl substituent can shift cellular activity by an order of magnitude.

Biological Fingerprint Divergence

4-Fluorophenyl or 4-chlorophenyl analogs may not reproduce the distinct activity pattern associated with the 4-nitrophenyl substitution.

• [1] Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196. View Source

Quantitative Differentiation Evidence for 3-(5-chloro-2-methoxybenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide

Structural Differentiation: Unique Electronic Profile of the 4-Nitrophenyl Warhead

The compound features a 4-nitrophenyl amide tail, which provides a distinct electronic environment (Hammett σp = 0.78 for -NO2) compared to the 4-fluorophenyl (σp = 0.06) and 4-chlorophenyl (σp = 0.23) substituents found in its closest purchasable analogs [1]. This electronic difference is not marginal; in related benzofuran-2-carboxamide scaffolds, variations in the N-phenyl substituent's electronic character directly impact antiproliferative IC50 values by an order of magnitude [2].

Electronic Effect

Cross-study comparable

σp 4-NO₂ = 0.78 vs 4-F (0.06) and 4-Cl (0.23)

Distinct electronic environment may influence target binding and selectivity

Physical organic chemistry parameter; relevant to receptor interactions

Evidence Dimension	Electronic Effect (Hammett σp constant)
Target Compound Data	4-NO2: σp = 0.78
Comparator Or Baseline	4-F: σp = 0.06; 4-Cl: σp = 0.23
Quantified Difference	The target compound's substituent is 3.4x more electron-withdrawing than 4-Cl and 13x more than 4-F
Conditions	Physical organic chemistry parameter; relevant to receptor binding and pharmacokinetics

Why This Matters

The strong electron-withdrawing character of the 4-nitro group creates a structure that is fundamentally distinct from other halogen-substituted analogs, which will result in a different biological fingerprint and cannot be assumed to behave similarly in screening cascades.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. View Source
• [2] Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196. View Source

Physicochemical Differentiation: A Calculated LogP Advantage for CNS Permeability

The calculated partition coefficient (XLogP3-AA) for this compound is 5.3 [1]. This value positions it within the optimal range for central nervous system (CNS) drug candidates, which typically require LogP values between 2 and 5 [2]. In contrast, the 4-fluorophenyl analog (CAS 887898-23-9) has a lower molecular weight (419.4 g/mol) and is expected to have a lower LogP, potentially limiting its passive BBB permeability.

Predicted Lipophilicity

Class-level

XLogP3-AA = 5.3

Predicted to be within CNS permeability range

In silico only; experimental logP not determined

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 5.3
Comparator Or Baseline	Optimal CNS drug range: 2 < LogP < 5 (Lipinski's rule of five context)
Quantified Difference	Target compound is at the upper threshold of the CNS-permeable range, whereas more polar analogs (e.g., 4-fluorophenyl) are predicted to fall below it
Conditions	In silico prediction by PubChem; experimental logP not reported

Why This Matters

For programs targeting intracellular or CNS-based enzymes, the higher predicted lipophilicity of this compound suggests enhanced passive membrane permeability, a differentiating feature for selecting a lead scaffold for brain-penetrant inhibitor development.

• [1] PubChem. (2026). Computed Properties: XLogP3-AA for CID 16814798. National Center for Biotechnology Information. View Source
• [2] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. View Source

Class-Level Potency Benchmarking: Benzofuran-2-Carboxamides as Multi-Kinase Inhibitors

Benzofuran-2-carboxamide derivatives have been reported to inhibit cancer cell growth with IC50 values in the sub-micromolar to low micromolar range against various cancer cell lines, including MCF-7, HCT116, and A549 [1]. For example, compound 10b from a related series showed an IC50 of 0.54 μM against PTPRO and demonstrated NF-κB pathway suppression [2]. While no direct data exists for the target compound, its structural alignment with this active chemotype provides a strong basis for a comparable potency hypothesis.

Class-Level Potency

Class-level

Class exemplar IC₅₀ = 0.54 μM (PTPRO)

Class-level data supports screening hypothesis

Direct activity for this compound not tested

Evidence Dimension	In vitro anticancer potency (cell viability assay)
Target Compound Data	No direct data available
Comparator Or Baseline	Class exemplar 10b: IC50 = 0.54 μM (PTPRO enzymatic assay) and suppression of IL-6/NF-κB in cellular assays
Quantified Difference	The class exhibits IC50 values from 0.18 μM to 54 μg/mL across different substituents and cell lines; the target compound's specific potency remains to be determined
Conditions	MCF-7, HCT116, A549, and other cancer cell lines; enzymatic PTPRO assay

Why This Matters

This class-level data justifies the inclusion of the target compound in kinase or NF-κB inhibitor screening panels. Its unique substitution pattern may confer selectivity advantages over generic analogs, a hypothesis that must be tested in a direct comparative screening study.

• [1] Choi, M., et al. (2015). Design, synthesis, and biological evaluation of benzofuran- and 2,3-dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives as anticancer agents and inhibitors of NF-κB. Bioorganic & Medicinal Chemistry Letters, 25(12), 2545-2549. View Source
• [2] Liang, X., et al. (2022). Discovery of Benzofuran-2-Carboxylic Acid Derivatives as Potent and Selective PTPRO Inhibitors. ACS Medicinal Chemistry Letters. View Source

Recommended Deployment Scenarios for 3-(5-chloro-2-methoxybenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide

Internal Lead Identification: Comparative Screening Against Closest Analogs

The primary recommended use is as a test article in a head-to-head biochemical and cellular screening panel against its closest purchasable analogs: 3-(5-chloro-2-methoxybenzamido)-N-(4-fluorophenyl)benzofuran-2-carboxamide, 3-(5-chloro-2-methoxybenzamido)-N-(4-chlorophenyl)benzofuran-2-carboxamide, and N-(4-nitrophenyl)-1-benzofuran-2-carboxamide. The hypothesis is that the strong electron-withdrawing 4-nitro group will confer superior potency and/or selectivity in NF-κB or kinase inhibition assays compared to halogen-substituted controls. This experiment is essential for establishing proprietary differentiation and is supported by class-level SAR trends [1].

Rational Medicinal Chemistry: Exploring the Halogen-Nitro Swap

The compound serves as a key intermediate in a matrix of structure-activity explorations. The 5-chloro-2-methoxybenzamido core is a privileged fragment shared with known bioactive molecules (like glyburide analogs), while the distinct 4-nitrophenyl tail creates a testable axis for potency and selectivity profiling. Comparing this compound's activity with the 4-chlorobenzamido counterpart (CAS 887898-42-2) will reveal the impact of the 5-chloro-2-methoxy substitution on target engagement [2].

Computational Drug Design: A Unique 3D Pharmacophore Template

Due to the absence of experimental data, computational studies (molecular docking and molecular dynamics) are a high-value low-cost application. The compound's unique combination of electron-withdrawing substituents provides a distinctive 3D pharmacophore for virtual screening campaigns targeting enzymes like PTPRO, HDAC8, or bacterial ureases, which have known binding sites shaped by electronic interactions [3].

Application

Selection Property

Validation Focus

Comparative screening against halogen analogs

Electronic effect (Hammett σp) differentiation

NF-κB or kinase inhibition pathway comparison

Halogen-nitro substitution SAR study

Benzamide substituent effect profiling

Target engagement & selectivity assessment

Virtual screening & docking studies

3D pharmacophore based on electron-withdrawing groups

Binding mode prediction for enzyme targets (PTPRO, HDAC8, urease)

• [1] Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196. View Source
• [2] Choi, M., et al. (2015). Design, synthesis, and biological evaluation of benzofuran- and 2,3-dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives as anticancer agents and inhibitors of NF-κB. Bioorganic & Medicinal Chemistry Letters, 25(12), 2545-2549. View Source
• [3] Liang, X., et al. (2022). Discovery of Benzofuran-2-Carboxylic Acid Derivatives as Potent and Selective PTPRO Inhibitors. ACS Medicinal Chemistry Letters. View Source